Cas no 67078-76-6 (1-cyclopropyl-4,4-dimethylpentane-1,3-dione)

• Product Name: 1-cyclopropyl-4,4-dimethylpentane-1,3-dione
• CAS No: 67078-76-6
• CID: 4656538
• Update Time: 2025-08-05

1-cyclopropyl-4,4-dimethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4,4-dimethylpentane-1,3-dione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1-cyclopropyl-4,4-dimethylpentane-1,3-dione

Research Brief on 1-cyclopropyl-4,4-dimethylpentane-1,3-dione (CAS: 67078-76-6): Recent Advances and Applications

1-cyclopropyl-4,4-dimethylpentane-1,3-dione (CAS: 67078-76-6) is a specialized diketone compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent literature reveals that 1-cyclopropyl-4,4-dimethylpentane-1,3-dione serves as a key building block in the synthesis of heterocyclic compounds, which are often employed in drug discovery. Its unique structural features, including the cyclopropyl and dimethyl groups, contribute to its reactivity and stability, making it an attractive candidate for further chemical modifications. Studies published in 2023 have demonstrated its utility in the preparation of pyrazole and pyrimidine derivatives, which exhibit promising antimicrobial and anti-inflammatory activities.

In addition to its synthetic applications, 1-cyclopropyl-4,4-dimethylpentane-1,3-dione has been investigated for its potential role in modulating enzymatic activity. A recent study published in the Journal of Medicinal Chemistry explored its interaction with cytochrome P450 enzymes, suggesting its possible use as a probe for enzyme inhibition studies. This finding opens new avenues for understanding drug metabolism and designing enzyme-targeted therapies.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of this compound and its derivatives. Researchers have also employed computational methods, including molecular docking and density functional theory (DFT), to predict its reactivity and binding affinity with biological targets. These interdisciplinary approaches have significantly enhanced our understanding of the compound's potential in drug development.

Despite these promising developments, challenges remain in optimizing the synthesis of 1-cyclopropyl-4,4-dimethylpentane-1,3-dione on a larger scale. Recent efforts have focused on improving yield and purity through catalyst optimization and green chemistry principles. For instance, a 2023 study reported a novel catalytic system that reduces byproduct formation while maintaining high efficiency, paving the way for industrial-scale production.

In conclusion, 1-cyclopropyl-4,4-dimethylpentane-1,3-dione (CAS: 67078-76-6) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from synthetic intermediates to enzyme modulators, underscore its importance in drug discovery and development. Future research should focus on expanding its utility, addressing scalability challenges, and exploring its biological effects in greater detail. This brief serves as a timely update for researchers and industry professionals seeking to leverage the potential of this compound in their work.